Cas no 1361660-85-6 (2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine)

• Product Name: 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine
• CAS No: 1361660-85-6
• MF: C₁₇H₆Cl₆IN
• MW: 563.858710765839
• CID: 4968529
• Update Time: 2025-05-24

2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine

• Inchi： 1S/C17H6Cl6IN/c18-11-3-1-8(13(20)15(11)22)10-5-7(24)6-25-17(10)9-2-4-12(19)16(23)14(9)21/h1-6H
• InChI Key： ICJIXIAIMRQIOP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C2C=CC(=C(C=2Cl)Cl)Cl)C(=C1)C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 457
• XLogP3: 8.6
• Topological Polar Surface Area: 12.9

Additional information on 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine

Recent Advances in the Study of 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine (CAS: 1361660-85-6)

The compound 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine (CAS: 1361660-85-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the synthetic challenges associated with 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine, particularly in achieving high yields and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency of production. The study also emphasized the importance of the iodine substituent in enhancing the compound's reactivity, which could be leveraged for further derivatization.

In terms of biological activity, preliminary in vitro assays have demonstrated that 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine exhibits potent inhibitory effects against certain kinase enzymes implicated in cancer progression. A study published in Bioorganic & Medicinal Chemistry Letters reported IC50 values in the low micromolar range for several cancer cell lines, suggesting its potential as a lead compound for anticancer drug development. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Mechanistic studies have begun to unravel the molecular interactions of 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine with its biological targets. X-ray crystallography data revealed that the compound binds to the ATP-binding pocket of specific kinases, stabilizing an inactive conformation. This binding mode is thought to be facilitated by the trichlorophenyl groups, which engage in hydrophobic interactions with the kinase's active site. These insights could guide the design of more potent and selective analogs.

Despite these promising findings, challenges remain in the development of 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent computational modeling efforts have provided a foundation for such investigations, predicting favorable modifications that could enhance the compound's drug-like properties.

In conclusion, 2,3-Bis(2,3,4-trichlorophenyl)-5-iodopyridine represents a promising scaffold for further exploration in medicinal chemistry. Its unique structural features and demonstrated biological activity warrant continued investigation, particularly in the context of kinase-targeted therapies. Future research should focus on optimizing its pharmacological profile and elucidating its full therapeutic potential.